Cas no 2180-05-4 (2(3H)-Thiazolethione,4-(1,1-dimethylethyl)-)

2(3H)-Thiazolethione,4-(1,1-dimethylethyl)- is a sulfur-containing heterocyclic compound characterized by its thiazolethione core and a tert-butyl substituent at the 4-position. This structure imparts stability and reactivity, making it useful in organic synthesis and coordination chemistry. The compound serves as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its electron-rich thione group enables chelation with metal ions, facilitating applications in catalysis and material science. The tert-butyl group enhances steric hindrance, improving selectivity in certain reactions. This compound is typically handled under inert conditions due to its sensitivity to oxidation. Its purity and well-defined structure ensure reproducibility in research and industrial applications.
2(3H)-Thiazolethione,4-(1,1-dimethylethyl)- structure
2180-05-4 structure
Product name:2(3H)-Thiazolethione,4-(1,1-dimethylethyl)-
CAS No:2180-05-4
MF:C7H11NS2
MW:173.298938989639
CID:249942
PubChem ID:824428

2(3H)-Thiazolethione,4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Thiazolethione,4-(1,1-dimethylethyl)-
    • 4-TERT-BUTYL-THIAZOLE-2-THIOL
    • 4-(tert-butyl)-1,3-thiazole-2-thiol
    • 4-t-butyl-2-mercaptothiazole
    • 4-tert-Butyl-2,3-dihydro-1,3-thiazol-2-thion
    • 4-tert-Butyl-2,3-dihydrothiazol-2-thion
    • 4-tert-butyl-3H-thiazole-2-thione
    • 5-tert. Butyl-thiazolin-thion(2)
    • EN300-7151065
    • AT15099
    • LORVDQSPQDOFQN-UHFFFAOYSA-N
    • 4-tert-butyl-2,3-dihydro-1,3-thiazole-2-thione
    • AB-601/30963027
    • AKOS006279210
    • 2180-05-4
    • FT-0686384
    • 4-tert-butyl-3H-1, 3-thiazole-2-thione
    • 4-tert-Butyl-2-thiazolethiol
    • 4-tert-butylthiazole-2-thiol
    • SCHEMBL51107
    • 4-(TERT-BUTYL)THIAZOLE-2-THIOL
    • 4-tert-butyl-1,3-thiazole-2(3H)-thione
    • 4-tert-butyl-3H-1,3-thiazole-2-thione
    • CS-0272610
    • 4-tert-Butyl-2-mercaptothiazole
    • DTXSID80356436
    • DB-045701
    • MDL: MFCD03789241
    • Inchi: InChI=1S/C7H11NS2/c1-7(2,3)5-4-10-6(9)8-5/h4H,1-3H3,(H,8,9)
    • InChI Key: LORVDQSPQDOFQN-UHFFFAOYSA-N
    • SMILES: CC(C)(C)C1=CSC(=N1)S

Computed Properties

  • Exact Mass: 173.03300
  • Monoisotopic Mass: 173.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 69.4Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.18
  • Melting Point: 169-171°C
  • Boiling Point: 169 °C
  • Flash Point: 98.2°C
  • Refractive Index: 1.611
  • PSA: 79.93000
  • LogP: 2.72930
  • Solubility: Not determined

2(3H)-Thiazolethione,4-(1,1-dimethylethyl)- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-284444-100 mg
4-tert-Butyl-thiazole-2-thiol,
2180-05-4
100MG
¥1,128.00 2023-07-11
Fluorochem
009922-1g
4-tert-Butyl-thiazole-2-thiol
2180-05-4 98%
1g
£97.00 2022-03-01
A2B Chem LLC
AF31133-20mg
4-TERT-BUTYL-THIAZOLE-2-THIOL
2180-05-4 95%
20mg
$237.00 2024-04-20
SHENG KE LU SI SHENG WU JI SHU
sc-284444A-1g
4-tert-Butyl-thiazole-2-thiol,
2180-05-4
1g
¥2632.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-284444-100mg
4-tert-Butyl-thiazole-2-thiol,
2180-05-4
100mg
¥1128.00 2023-09-05
A2B Chem LLC
AF31133-100mg
4-TERT-BUTYL-THIAZOLE-2-THIOL
2180-05-4 95%
100mg
$298.00 2024-04-20
SHENG KE LU SI SHENG WU JI SHU
sc-284444A-1 g
4-tert-Butyl-thiazole-2-thiol,
2180-05-4
1g
¥2,632.00 2023-07-11
A2B Chem LLC
AF31133-50mg
4-TERT-BUTYL-THIAZOLE-2-THIOL
2180-05-4 95%
50mg
$268.00 2024-04-20
A2B Chem LLC
AF31133-10mg
4-TERT-BUTYL-THIAZOLE-2-THIOL
2180-05-4 95%
10mg
$225.00 2024-04-20

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